ROCK
  • 3-(4-Pyridyl)indole
    3-(4-Pyridyl)indole
    • Cat. No.:
    • B024255
    • CAS No.:
    • 7272-84-6
    • Molecular Formula:
    • C13H10N2
    • Molecular Weight:
    • 194.23 g/mol
    Description
    3-pyridin-4-yl-1H-indole is a member of indoles.
    structure in first source
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  • Glycyl H-1152 hydrochloride
    Glycyl H-1152 hydrochloride
    • Cat. No.:
    • B024257
    • CAS No.:
    • Molecular Formula:
    • C18H26Cl2N4O3S
    • Molecular Weight:
    • 449.4 g/mol
    Description
    Two Rho-associated kinases (ROCK), ROCK1 and ROCK2, act downstream of the G protein Rho to regulate cytoskeletal stability. The ROCKs play important roles in diverse cellular functions including cell adhesion an...
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  • RKI-1313
    RKI-1313
    • Cat. No.:
    • B610500
    • CAS No.:
    • Molecular Formula:
    • C17H16N4O2S
    • Molecular Weight:
    • 340.4 g/mol
    Description
    RKI-1313 is an inhibitor of Rho-associated kinase 1 (ROCK1) and 2 (IC50s = 34 and 8 µM, respectively). It has been used as a negative control for the ROCK inhibitor RKI-1447.
    RKI-1313 Negative control for RKI...
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  • RKI-1447
    RKI-1447
    • Cat. No.:
    • B610501
    • CAS No.:
    • 1342278-01-6
    • Molecular Formula:
    • C16H14N4O2S
    • Molecular Weight:
    • 326.4 g/mol
    Description
    an antineoplastic agent that inhibits ROCK1 and ROCK2;  structure in first source
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  • Rho-Kinase-IN-3
    Rho-Kinase-IN-3
    • Cat. No.:
    • B1672377
    • CAS No.:
    • Molecular Formula:
    • C24H20N4O2
    • Molecular Weight:
    • 396.4 g/mol
    Description
    GSK270822A is a novel selective inhibitor of G protein-coupled receptor kinase 2 (GRK2).
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  • GSK317354A
    GSK317354A
    • Cat. No.:
    • B1672379
    • CAS No.:
    • Molecular Formula:
    • C25H18F4N6O
    • Molecular Weight:
    • 494.4 g/mol
    Description
    GSK317354A is a GRK2 inhibitor. GRK2 has been directly implicated in the progression of heart failure. Selective inhibitors of individual subfamilies of G protein-coupled receptor kinases (GRKs) would serve as u...
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  • SR-3677
    SR-3677
    • Cat. No.:
    • B1682621
    • CAS No.:
    • 1072959-67-1
    • Molecular Formula:
    • C22H24N4O4
    • Molecular Weight:
    • 408.4 g/mol
    Description
    SR 3677 is a potent, ATP-competitive inhibitor of Rho-associated kinases (ROCKs) that shows greater potency against ROCK2 than ROCK1 in enzyme and cell-based assays (IC50 values are 3 and 56 nM, respectively). A...
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  • Chroman 1 dihydrochloride
    Chroman 1 dihydrochloride
    • Cat. No.:
    • B11930830
    • CAS No.:
    • Molecular Formula:
    • C24H30Cl2N4O4
    • Molecular Weight:
    • 509.4 g/mol
    Description
    Chroman 1 dihydrochloride is a useful research compound. Its molecular formula is C24H30Cl2N4O4 and its molecular weight is 509.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Chroman 1 di...
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  • S6(229-239), Amide, biotinalyted
    S6(229-239), Amide, biotinalyted
    • Cat. No.:
    • B12378323
    • CAS No.:
    • Molecular Formula:
    • C64H119N27O15S
    • Molecular Weight:
    • 1538.9 g/mol
    Description
    S6(229-239), Amide, biotinalyted is a useful research compound. Its molecular formula is C64H119N27O15S and its molecular weight is 1538.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality S6(...
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  • CMPD101
    CMPD101
    • Cat. No.:
    • B12391602
    • CAS No.:
    • Molecular Formula:
    • C23H21BrN2O4
    • Molecular Weight:
    • 469.3 g/mol
    Description
    CMPD101 is a useful research compound. Its molecular formula is C23H21BrN2O4 and its molecular weight is 469.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CMPD101 suitable for many resea...
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